Cas no 36761-88-3 (diphenyl-1,3-thiazol-2-amine hydrochloride)

• Product Name: diphenyl-1,3-thiazol-2-amine hydrochloride
• CAS No: 36761-88-3
• MF: C₁₅H₁₃ClN₂S
• MW: 288.795120954514
• MDL: MFCD00430883
• CID: 2843088
• PubChem ID: 181492
• Update Time: 2025-06-14

diphenyl-1,3-thiazol-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• DIPHENYL-1,3-THIAZOL-2-AMINE HYDROCHLORIDE
• 4,5-diphenyl-1,3-thiazol-2-amine hydrochloride
• 4,5-diphenyl-1,3-thiazol-2(3H)-imine hydrochloride
• 4,5-diphenyl-1,3-thiazol-2-amine;hydrochloride
• 2-Thiazolamine, 4,5-diphenyl-, hydrochloride (1:1)
• STL115095
• STL281397
• 4,5-diphenylthiazol-2-amine hydrochloride
• 4,5-Diphenyl-1,3-thiazol-2(3H)-imine--hydrogen chloride (1/1)
• diphenyl-1,3-thiazol-2-amine hydrochloride

• MDL： MFCD00430883
• Inchi： 1S/C15H12N2S.ClH/c16-15-17-13(11-7-3-1-4-8-11)14(18-15)12-9-5-2-6-10-12;/h1-10H,(H2,16,17);1H
• InChI Key： OOVDMAWYCIOUOB-UHFFFAOYSA-N
• SMILES： Cl.S1C(N)=NC(C2C=CC=CC=2)=C1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 259
• Topological Polar Surface Area: 67.2

Additional information on diphenyl-1,3-thiazol-2-amine hydrochloride

Recent Advances in the Study of Diphenyl-1,3-thiazol-2-amine Hydrochloride (CAS: 36761-88-3)

Diphenyl-1,3-thiazol-2-amine hydrochloride (CAS: 36761-88-3) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of antimicrobial and anticancer activities. This research brief aims to summarize the latest findings related to this compound, providing insights into its current applications and future directions.

The synthesis of diphenyl-1,3-thiazol-2-amine hydrochloride has been optimized in recent years to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and consistency. These methodological advancements have facilitated more reliable and reproducible research outcomes, enabling deeper investigations into its biological activities.

One of the most promising areas of research for diphenyl-1,3-thiazol-2-amine hydrochloride is its antimicrobial potential. Studies have demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. The compound's mechanism of action appears to involve disruption of bacterial cell membranes and inhibition of essential enzymatic pathways. These findings suggest that it could serve as a lead compound for the development of novel antibiotics, addressing the growing issue of antimicrobial resistance.

In addition to its antimicrobial properties, diphenyl-1,3-thiazol-2-amine hydrochloride has shown potential as an anticancer agent. Preclinical studies have revealed its ability to induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The compound's selectivity for cancer cells, coupled with its minimal toxicity to normal cells, makes it a promising candidate for further development. Ongoing research is exploring its synergistic effects with existing anticancer drugs, which could enhance therapeutic outcomes.

Despite these encouraging results, challenges remain in the clinical translation of diphenyl-1,3-thiazol-2-amine hydrochloride. Issues such as bioavailability, pharmacokinetics, and potential side effects need to be addressed through comprehensive preclinical and clinical studies. Future research should focus on optimizing the compound's formulation and delivery methods to maximize its therapeutic potential while minimizing adverse effects.

In conclusion, diphenyl-1,3-thiazol-2-amine hydrochloride (CAS: 36761-88-3) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its antimicrobial and anticancer activities, coupled with advancements in synthesis and characterization, highlight its potential as a therapeutic agent. Continued research and development efforts will be crucial in unlocking its full potential and addressing the challenges associated with its clinical application.